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Get Quote

Welcome to the technical support center for 13C-lactose metabolic studies. This resource is
designed for researchers, scientists, and drug development professionals to troubleshoot
common issues and provide answers to frequently asked questions encountered during
experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind the 13C-lactose metabolic study, specifically the breath test?

Al: The 13C-lactose breath test is a non-invasive method to assess lactose digestion. The
subject ingests a specific dose of lactose that has been isotopically labeled with Carbon-13
(13C). In individuals with sufficient lactase enzyme activity, the 13C-lactose is hydrolyzed in the
small intestine into 13C-glucose and galactose. These monosaccharides are then absorbed
and metabolized, ultimately producing 13CO2, which is exhaled in the breath.[1][2] The rate
and amount of 13CO2 exhaled directly correlate with the efficiency of lactose digestion and
absorption.[1]

Q2: Why are my 13C-lactose breath test results inconsistent with the hydrogen (H2) breath
test?
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A2: Discrepancies between the 13C-lactose and H2 breath tests are not uncommon. The 13C-
lactose breath test is a direct measurement of lactose digestion and absorption, while the H2
breath test is an indirect measurement of malabsorption.[1][3] The 13CO2 breath test has been
found to be more sensitive and specific than the H2 breath test for detecting low jejunal lactase
activity.[4] Inconsistencies can arise from several factors:

e "Non-H2 Producers": Some individuals have gut microbiota that do not produce hydrogen
gas, leading to false-negative H2 breath test results.[5]

e Methanogenic Bacteria: Certain gut bacteria produce methane (CH4) instead of hydrogen by
consuming the hydrogen produced. This can also lead to false-negative H2 breath test
results.[6] Measuring CH4 in addition to H2 and 13CO2 can improve the diagnostic accuracy
of the test.[6]

o Small Intestinal Bacterial Overgrowth (SIBO): SIBO can cause an early rise in breath
hydrogen, leading to a false-positive H2 breath test for lactose malabsorption.[5][6]

Q3: What are the established cutoff values for interpreting 13C-lactose breath test results?

A3: The interpretation of 13C-lactose breath test results relies on established cutoff values for
the cumulative percentage dose of 13C recovered (cCPDR) in the breath over a specific period,
typically 4 hours.

Parameter Cutoff Value Interpretation Reference
Cumulative 13C0O2 Normal Lactose

_ >14.5% ] ) [41[6]
Excretion (4 hours) Digestion

Cumulative 13C0O2

) <14.5% Lactase Deficiency [6]
Excretion (4 hours)
Peak Plasma 13C- )
> 2 mmol L-1 Lactose Digester [3]
Glucose (1 hour)
Peak Plasma 13C- )
<2 mmol L-1 Lactose Maldigester [3]

Glucose (1 hour)
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Issue 1: High baseline 13CO2 levels before 13C-lactose administration.

e Possible Cause: Inadequate fasting or consumption of foods with high natural 13C
abundance prior to the test.

e Troubleshooting Steps:
o Ensure the subject has fasted for at least 8-12 hours before the test.[1]

o In the 24 hours preceding the test, the subject's diet should be restricted to foods with low

13C content. Recommended foods include meat, fish, and rice.[1]

o Verify that the subject has not smoked for at least 8 hours before the test, as tobacco can

affect baseline CO2 levels.[1]

Issue 2: False-positive results suggesting lactose malabsorption in a known lactose tolerant

individual.

o Possible Cause: Rapid oro-cecal transit time, where the 13C-lactose reaches the colon and
is fermented by bacteria before it can be fully absorbed in the small intestine.

o Troubleshooting Steps:

o Consider measuring the oro-cecal transit time using a non-digestible substrate like

lactulose.[7]
o Evaluate for conditions that can accelerate gut transit.

o Ensure the subject has not engaged in strenuous exercise immediately before or during
the test, as this can alter metabolism and gut transit.[8][9]

Issue 3: False-negative results suggesting normal lactose digestion in a subject with clinical
symptoms of lactose intolerance.

o Possible Cause: Delayed gastric emptying, which can slow the delivery of 13C-lactose to the
small intestine, leading to a delayed and potentially blunted 13CO2 response.

e Troubleshooting Steps:
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o Assess for factors that can delay gastric emptying, such as certain medications or
underlying medical conditions.

o Consider extending the breath sample collection period beyond the standard 4 hours.

o Correlate breath test results with clinical symptoms experienced by the subject during the
test.

Experimental Protocols
Protocol 1: Combined 13C/H2 Lactose Malabsorption Breath Test

Objective: To simultaneously measure 13C0O2 and H2 in expired breath to assess lactose
digestion and malabsorption.

Materials:

e 25g of 13C-labeled lactose dissolved in 250-300 mL of water.
¢ Breath collection bags or tubes.

o Gas chromatograph for H2 analysis.

 |sotope ratio mass spectrometer (IRMS) or non-dispersive infrared (NDIR) spectrometer for
13CO02 analysis.

Procedure:

o Patient Preparation:

o

The patient should fast for a minimum of 8 hours prior to the test.[1]

[¢]

For 24 hours before the test, the patient should avoid milk, dairy products, and foods high
in fiber.[1]

Antibiotics should be discontinued at least 15 days before the test.[1]

[¢]

[¢]

Laxatives and probiotics should be avoided for at least 7 days prior to the test.[1]
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o The patient should not smoke for at least 8 hours before the test.[1]

Baseline Sample Collection:

o Collect a baseline breath sample before the ingestion of the 13C-lactose solution.

Substrate Administration:

o The patient drinks the 25g 13C-lactose solution.

Post-Ingestion Sample Collection:

o Collect breath samples at regular intervals (e.g., every 15-30 minutes) for up to 4 hours.

Sample Analysis:

o Analyze the collected breath samples for H2 and 13CO2 concentrations.

Data Interpretation:

o An increase in H2 concentration of >20 ppm above baseline is indicative of lactose
malabsorption.[6]

o A cumulative 13CO2 excretion of <14.5% after 4 hours suggests lactase deficiency.[4][6]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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